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Introduction

5-Hexynyl diethylborinate, systematically named diethyl(hex-5-ynoxy)borane (CAS No.
62338-11-8), is an organoboron compound featuring a terminal alkyne functionality. While
specific literature detailing the reaction protocols of this exact compound is limited, its structure
suggests reactivity characteristic of alkynyl borinates and related boronic esters. This document
provides a detailed guide to the primary applications of analogous alkynyl borinate compounds,
offering protocols and data that can serve as a starting point for the investigation of 5-Hexynyl
diethylborinate.

The key reactive sites of 5-Hexynyl diethylborinate are the carbon-boron bond and the
terminal alkyne. This dual functionality allows for a range of synthetic transformations, making it
a potentially versatile building block in organic synthesis. The following sections detail the
primary reaction types associated with alkynyl borinates: Suzuki-Miyaura cross-coupling,
oxidation to carbonyl compounds, and the formation of boron enolates for subsequent aldol
reactions.

Synthesis of 5-Hexynyl Diethylborinate

A plausible synthetic route to 5-Hexynyl diethylborinate involves the reaction of 5-hexyn-1-ol
with a suitable diethylboron source. A general workflow for this transformation is outlined below.
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Synthesis of 5-Hexynyl Diethylborinate

5-Hexyn-1-ol + Diethylboron Source
(e.g., Diethylmethoxyborane)

Reaction in Inert Solvent
(e.g., THF, Diethyl Ether)

:

Work-up
(e.g., Removal of Volatiles)

5-Hexynyl Diethylborinate

Click to download full resolution via product page

Plausible synthesis of 5-Hexynyl diethylborinate.

Key Applications and Protocols
Suzuki-Miyaura Cross-Coupling Reaction

Alkynyl borinates are effective coupling partners in palladium-catalyzed Suzuki-Miyaura
reactions, enabling the formation of carbon-carbon bonds between the alkynyl group and
various aryl or vinyl halides. This reaction is a powerful tool for the synthesis of substituted
alkynes.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling
Materials:

¢ Alkynyl borinate (e.g., 5-Hexynyl diethylborinate) (1.0 eq)
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Aryl or vinyl halide (1.2 eq)

Palladium catalyst (e.g., Pd(PPhs)4, 5 mol%)

Base (e.g., K2COs, Na2COs, Cs2C0s3, 3.0 eq)

Anhydrous solvent (e.g., Toluene, Dioxane, THF)

Inert gas (Argon or Nitrogen)

Equipment:

Schlenk flask or round-bottom flask with a condenser

Magnetic stirrer and heating mantle

Inert gas line

Standard glassware for work-up and purification

Procedure:

To a dry Schlenk flask under an inert atmosphere, add the aryl or vinyl halide, the base, and
the palladium catalyst.

e Add the anhydrous solvent via syringe.
 Stir the mixture for 10-15 minutes to ensure dissolution and catalyst activation.
e Add the alkynyl borinate to the reaction mixture.

o Heat the reaction to the desired temperature (typically 80-110 °C) and monitor the progress
by TLC or GC-MS.

o Upon completion, cool the reaction mixture to room temperature.

Work-up and Purification:
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diethyl ether).

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate,

Wash the combined organic layers with brine, dry over anhydrous Na=SOa4, and filter.

Quantitative Data (Representative Examples for Analogous Alkynyl Boronates)

Alkynyl
Aryl Boronat Catalyst Temp . Yield
. Base Solvent Time (h)
Halide e (mol%) (°C) (%)
Partner
4- Phenylal
_ Pd(PPhs)
lodoanis kynyl- K2COs Toluene 100 12 92
: 4 (3)
ole B(pin)
1-Bromo-
(Trimethy
4- _ PdClz(dp _
) Isilyl)alky Cs2C0s Dioxane 90 8 85
nitrobenz ) pf) (5)
nyl-B(pin)
ene
] Cyclohex  Pdz(dba)
Vinyl
] ylalkynyl-  3/SPhos K3POa THF 60 16 78
bromide
B(dan) 2)

Note: This data is for illustrative purposes with similar alkynyl boronate esters and should be

used as a guideline. B(pin) = pinacolato boronate, B(dan) = 1,8-diaminonaphthalene boronate.
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Suzuki-Miyaura Coupling Workflow

Pd(0) Catalyst

A

Ar-X

Oxidative Addition

Ar-Pd(l1)-X

Regeneration

Transmetalation

R-C=C-B(OR)2

Base

Ar-Pd(11)-C=C-R

Reductive Elimination

Ar-C=C-R
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Oxidation of Alkynyl Borinates Workflow

Alkynyl Borinate
R-C=C-B(OR)2

Oxidation
(e.g., Oxone®, H202)

'

[Intermediate Species]

Nucleophilic Attack
(H20, ROH, R2NH)

Carboxylic Acid, Ester, or Amide
R-C=C-C(=O)Nu
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Boron Enolate Formation and Aldol Reaction

Alkynyl Borinate

Enolate Formation
(e.g., Au(l) catalysis)

l

Boron Enolate

Aldol Reaction

Aldehyde
R'CHO

Boron Aldolate

Oxidative Work-up

B-Hydroxy Ketone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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